Cas no 1805091-64-8 (2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
• CAS No: 1805091-64-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4891021
• Update Time: 2025-10-29

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c9-2-5-7(8(10)11)4(3-13)1-6(14)12-5/h1,3,8H,2H2,(H,12,14)
• InChI Key： VTMFUZCVQHDMQC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(C=O)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0
• Topological Polar Surface Area: 46.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde, identified by the CAS number 1805091-64-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a hydroxyl group at position 6, a carboxaldehyde group at position 4, a chloromethyl group at position 2, and a difluoromethyl group at position 3. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde involves multiple steps, including nucleophilic substitution, oxidation, and alkylation reactions, each carefully optimized to achieve the desired product.

The chemical structure of this compound plays a pivotal role in its applications across diverse fields. The hydroxyl group at position 6 imparts hydrophilic properties, making it suitable for applications in drug delivery systems where solubility is crucial. The carboxaldehyde group at position 4 serves as a reactive site for further functionalization, enabling the attachment of various biomolecules or polymer chains. This feature is particularly valuable in the development of bioconjugates and targeted drug delivery systems.

In terms of physical properties, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows enhanced solubility in polar solvents like water and dimethyl sulfoxide (DMSO). These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The latest research on this compound has focused on its potential applications in the field of medicinal chemistry. Studies have demonstrated that this compound exhibits significant biological activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, highlighting its role in metalloproteomics research.

In environmental chemistry, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde has been investigated for its role in remediation processes. Its ability to bind heavy metals through coordination bonds makes it a promising candidate for water purification systems targeting metal contaminants such as lead and mercury. Furthermore, its stability under varying pH conditions ensures its applicability in diverse environmental settings.

The versatility of this compound extends to materials science, where it has been utilized as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its functional groups provide multiple binding sites for metal ions, enabling the construction of porous materials with tailored properties for gas storage and separation applications.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemical science.